2-(1-(2-hydroxyethyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: 2-[1-(2-hydroxyethyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C13H14N6O4/c1-8-4-10(17-23-8)16-11(21)6-18-7-14-12-9(13(18)22)5-15-19(12)2-3-20/h4-5,7,20H,2-3,6H2,1H3,(H,16,17,21)
• InChI Key: KIGMLXULKSYDLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CN2C=NC3=C(C2=O)C=NN3CCO
• Molecular Formula: C13H14N6O4
• Molecular Weight: 318.29 g/mol
• CAS No.: 900011-60-1

Description

This compound is a pyrazolo[3,4-d]pyrimidine derivative featuring a 2-hydroxyethyl substituent at the N1 position, a 4-oxo group, and an acetamide linkage to a 5-methylisoxazol-3-yl moiety. Its structure combines heterocyclic motifs known for diverse pharmacological activities, including kinase inhibition and anti-inflammatory effects. The pyrazolo-pyrimidine core is analogous to purine bases, enabling interactions with enzymatic ATP-binding sites, while the isoxazole group may enhance solubility and metabolic stability .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound shares structural and functional similarities with several heterocyclic acetamide derivatives. Below is a detailed analysis:

Structural Analogues from Patent Literature

• Example 52 (): Structure: 4-(4-amino-1-(1-(5-fluoro-3-(3-fluorophenyl)-4-oxo-4H-chromen-2-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-N-methylbenzenesulfonamide. Key Differences: Replaces the 2-hydroxyethyl group with a fluorophenyl-chromenone substituent and includes a sulfonamide linker. Data: Melting point (228–230°C), mass (579.1 g/mol).
• EP 3 222 620 B1 (): Structure: N-(4-(3-chloro-4-(pyridin-2-yl-methoxy)phenylamino)-3-cyano-7-(tetrahydrofuran-3-yl-oxy)quinolin-6-yl)-2-(1-(2-hydroxyethyl)piperidin-4-ylidene)acetamide. Key Differences: Substitutes the pyrazolo-pyrimidine core with a quinoline-cyano system and introduces a piperidinylidene group. Data: Molecular weight (655 g/mol). The quinoline scaffold and chloro-pyridyl substituent suggest broader kinase inhibition profiles .

Functional Analogues from Pharmacological Studies

• Goxalapladib () :
  • Structure : 2-{2-[2-(2,3-Difluorophenyl)ethyl]-4-oxo-1,8-naphthyridin-1(4H)-yl}-N-{1-(2-methoxyethyl)piperidin-4-yl}-N-[[4’-(trifluoromethyl)-1,1’-biphenyl-4-yl]methyl}acetamide.
  • Key Differences : Uses a naphthyridine core instead of pyrazolo-pyrimidine and incorporates trifluoromethyl biphenyl groups.
  • Data : Molecular weight (718.8 g/mol). Designed for atherosclerosis, its lipophilic substituents enhance membrane permeability compared to the target compound’s polar isoxazole .

Acetamide Derivatives with Isoxazole Moieties ():

• Compound 3: 2-(4-Hydroxypyrimidin-2-ylsulfanyl)-N-(5-methylisoxazol-3-yl)acetamide. Key Differences: Replaces the pyrazolo-pyrimidine with a hydroxypyrimidinylsulfanyl group.

Data Table: Comparative Analysis of Structural and Physicochemical Properties

Compound Name	Core Structure	Molecular Weight (g/mol)	Melting Point (°C)	Key Substituents	Therapeutic Indication (Evidence)
Target Compound	Pyrazolo[3,4-d]pyrimidine	Not provided	Not provided	2-hydroxyethyl, 5-methylisoxazole	Inferred kinase modulation
Example 52 ()	Pyrazolo[3,4-d]pyrimidine	579.1	228–230	Fluoro-chromenone, sulfonamide	Unspecified
EP 3 222 620 B1 ()	Quinoline	655	Not provided	Chloro-pyridyl, tetrahydrofuran	Kinase inhibition
Goxalapladib ()	Naphthyridine	718.8	Not provided	Trifluoromethyl biphenyl, difluorophenyl	Atherosclerosis
2-(4-Hydroxypyrimidin-2-ylsulfanyl)-N-(5-methylisoxazol-3-yl)acetamide ()	Pyrimidine	Not provided	Not provided	Hydroxypyrimidinylsulfanyl	Unspecified

Research Findings and Implications

• Bioisosteric Replacements : The pyrazolo-pyrimidine core in the target compound offers a bioisostere for purines, similar to Example 52, but with reduced complexity compared to Goxalapladib’s naphthyridine system .
• Solubility vs. Permeability : The 5-methylisoxazole group may improve aqueous solubility over the trifluoromethyl biphenyl in Goxalapladib, though at the cost of reduced lipophilicity .
• Synthetic Feasibility : The target compound’s lack of fluorinated or fused aromatic systems (vs. Example 52) suggests easier synthesis and scalability .